TS-021

• Molecular Formula: C17H24FN3O5S
• Molecular Weight: 401.5 g/mol
• InChI: InChI=1S/C11H18FN3O2.C6H6O3S/c1-11(2,7-16)14-5-10(17)15-6-8(12)3-9(15)4-13;7-10(8,9)6-4-2-1-3-5-6/h8-9,14,16H,3,5-7H2,1-2H3;1-5H,(H,7,8,9)/t8-,9-;/m0./s1
• InChIKey: BMWITAUNXBHIPO-OZZZDHQUSA-N

TS-021: Potent DPP-IV Inhibitor with Quantified Selectivity for Metabolic Research

TS-021 is a selective, orally active, reversible and long-acting dipeptidyl peptidase IV (DPP-IV) inhibitor [1][2]. Chemically defined as (2S,4S)-4-fluoro-1-{[(2-hydroxy-1,1-dimethylethyl)amino]acetyl}-pyrrolidine-2-carbonitrile monobenzenesulfonate, TS-021 belongs to the cyanopyrrolidine class of DPP-IV inhibitors [1]. The compound was originally developed by Taisho Pharmaceutical and licensed to Eli Lilly for global development [3]. TS-021 demonstrates high potency against DPP-IV in human plasma (IC₅₀ = 5.34 nM), with a distinct kinetic profile characterized by a relatively high dissociation rate constant (koff = 1.09 × 10⁻³ s⁻¹), and exhibits marked selectivity against related peptidases including DPP-8 (>600-fold), DPP-9 (>1200-fold), and other peptidases (>15,000-fold) [1].

Pathway DPP-IV inhibition and incretin signaling research

Route Orally active tool for rodent T2D model studies

Mechanism Reversible inhibitor; prevents GLP-1 degradation in assay context

• [1] Tajima A, Yamamoto K, Kozakai A, Okumura-Kitajima L, Mita Y, Kitano K, Jingu S, Nakaike S. (2S,4S)-4-Fluoro-1-{[(2-hydroxy-1,1-dimethylethyl)amino]acetyl}-pyrrolidine-2-carbonitrile monobenzenesulfonate (TS-021) is a selective and reversible dipeptidyl peptidase IV inhibitor. Eur J Pharmacol. 2011 Mar 25;655(1-3):99-107. View Source
• [2] Fukushima H, Hiratate A, Takahashi M, Mikami A, Saito-Hori M, Munetomo E, Kitano K, Chonan S, Saito H, Suzuki A, Takaoka Y, Yamamoto K. Synthesis and structure-activity relationships of potent 4-fluoro-2-cyanopyrrolidine dipeptidyl peptidase IV inhibitors. Bioorg Med Chem. 2008 Apr 15;16(8):4093-106. View Source
• [3] Eli Lilly and Company. Lilly Licenses Oral DPP-IV Inhibitor from Taisho Pharmaceutical. Investor Relations Press Release. 2005 Jul 6. View Source

TS-021 Procurement Rationale: Why In-Class DPP-IV Inhibitors Are Not Interchangeable Substitutes

DPP-IV inhibitors exhibit substantial heterogeneity in their biochemical and pharmacological profiles, precluding simple substitution based solely on class membership [1]. While many DPP-IV inhibitors share the common mechanism of preventing incretin degradation, they diverge significantly in key parameters that critically influence experimental reproducibility and translational relevance [2]. These differences manifest in potency against human plasma DPP-IV (IC₅₀ values ranging from sub-nanomolar to >10 nM), selectivity against off-target peptidases (particularly DPP-8 and DPP-9, inhibition of which has been associated with toxicity in preclinical models), kinetic binding characteristics (tight-binding slow-off inhibitors versus compounds with faster dissociation rates), and species-dependent potency profiles [1]. For TS-021 specifically, the combination of its mixed competitive inhibition mechanism, relatively high dissociation rate constant distinct from tight-binding inhibitors like vildagliptin and linagliptin, and its defined selectivity window against DPP-8/9 (>600-fold) constitute a unique pharmacological signature that cannot be replicated by simply sourcing any DPP-IV inhibitor [1][3]. The quantitative evidence below substantiates why TS-021 must be evaluated on its own specific merits rather than as a generic DPP-IV inhibitor.

Potency shift

DPP-4 inhibitory potency context may shift target engagement when substituting sitagliptin or vildagliptin; assay IC50 ranking differs across the class.

Off-target enzyme profile

DPP-8/9 selectivity window is context-dependent; off-target enzyme endpoints may differ from alogliptin or linagliptin, and cross-reactivity risk requires review.

Kinetic residence time

Faster binding-dissociation kinetics may alter target residence-time interpretation compared to sitagliptin, potentially affecting efficacy model reproducibility.

• [1] Tajima A, Yamamoto K, Kozakai A, Okumura-Kitajima L, Mita Y, Kitano K, Jingu S, Nakaike S. (2S,4S)-4-Fluoro-1-{[(2-hydroxy-1,1-dimethylethyl)amino]acetyl}-pyrrolidine-2-carbonitrile monobenzenesulfonate (TS-021) is a selective and reversible dipeptidyl peptidase IV inhibitor. Eur J Pharmacol. 2011 Mar 25;655(1-3):99-107. View Source
• [2] Deacon CF. Dipeptidyl peptidase-4 inhibitors in the treatment of type 2 diabetes: a comparative review. Diabetes Obes Metab. 2011 Jan;13(1):7-18. View Source
• [3] Thomas L, Eckhardt M, Langkopf E, Tadayyon M, Himmelsbach F, Mark M. (R)-8-(3-amino-piperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydro-purine-2,6-dione (BI 1356), a novel xanthine-based dipeptidyl peptidase 4 inhibitor, has a superior potency and longer duration of action compared with other dipeptidyl peptidase-4 inhibitors. J Pharmacol Exp Ther. 2008 Apr;325(1):175-82. View Source

TS-021 Quantified Differentiation: Head-to-Head and Cross-Study Comparator Evidence

TS-021 vs. Anagliptin and Gemigliptin: Cross-Species Potency Benchmarking in Human Plasma DPP-IV

TS-021 demonstrates a human plasma DPP-IV IC₅₀ of 5.34 nM, positioning it as a high-potency inhibitor within the cyanopyrrolidine subclass [1]. In cross-study comparison, anagliptin exhibits an IC₅₀ of 3.8 nM against recombinant human DPP-4, representing approximately 1.4-fold higher potency in that specific assay system [2]. Gemigliptin, another comparator, shows an IC₅₀ of 10.3 nM against human recombinant DPP-4, indicating TS-021 is approximately 1.9-fold more potent in cross-study comparison [3]. Importantly, TS-021 also demonstrates consistent cross-species potency with IC₅₀ values of 4.80 nM (monkey), 4.53 nM (dog), and 3.25 nM (rat), providing a well-characterized species profile for translational research applications [1].

Potency & Kinetics

Head-to-head

IC50 5.34 nM
koff 1.09×10⁻³ s

Intermediate potency, faster dissociation vs. sitagliptin; supports DPP-IV residence-time studies.

Human plasma assay; kinetic binding data from REFS-1,2.

Evidence Dimension	DPP-IV/DPP-4 inhibitory potency (IC₅₀)
Target Compound Data	5.34 nM (human plasma DPP-IV); 4.80 nM (monkey); 4.53 nM (dog); 3.25 nM (rat)
Comparator Or Baseline	Anagliptin: 3.8 nM (human recombinant DPP-4); Gemigliptin: 10.3 nM (human recombinant DPP-4)
Quantified Difference	Anagliptin ~1.4-fold more potent in respective assay; TS-021 ~1.9-fold more potent than gemigliptin
Conditions	Human plasma for TS-021; recombinant human DPP-4 enzyme for anagliptin and gemigliptin (cross-study comparison)

Why This Matters

Understanding relative potency across species is essential for designing translational studies where TS-021 may be compared against other DPP-IV inhibitors.

• [1] Tajima A, Yamamoto K, Kozakai A, Okumura-Kitajima L, Mita Y, Kitano K, Jingu S, Nakaike S. (2S,4S)-4-Fluoro-1-{[(2-hydroxy-1,1-dimethylethyl)amino]acetyl}-pyrrolidine-2-carbonitrile monobenzenesulfonate (TS-021) is a selective and reversible dipeptidyl peptidase IV inhibitor. Eur J Pharmacol. 2011 Mar 25;655(1-3):99-107. View Source
• [2] Kato N, Oka M, Murase T, Yoshida M, Sakairi M, Yamashita S, Yasuda M, Fujikawa A, Hayashi Y, Funao M. Discovery and pharmacological characterization of anagliptin, a novel dipeptidyl peptidase-4 inhibitor. Eur J Pharmacol. 2011 Jan 15;650(1):362-8. View Source
• [3] Kim SH, Jung E, Yoon MK, Kwon OH, Hwang DM, Kim DW, Kim J, Lee SM, Yim HJ. Pharmacological profiles of gemigliptin (LC15-0444), a novel dipeptidyl peptidase-4 inhibitor, in vitro and in vivo. Eur J Pharmacol. 2016 Oct 5;788:54-64. View Source

TS-021 DPP-8/DPP-9 Selectivity Window: Quantified Safety Differentiation vs. Non-Selective Inhibitors

TS-021 exhibits a well-defined and substantial selectivity window against the structurally related peptidases DPP-8 and DPP-9, with selectivity ratios of >600-fold and >1200-fold, respectively [1]. This is a critical differentiation parameter because inhibition of DPP-8 and DPP-9 has been mechanistically linked to adverse toxicological findings in preclinical species, including alopecia, thrombocytopenia, and gastrointestinal toxicity [2]. As a class-level reference, non-selective DPP inhibitors (e.g., talabostat) demonstrate potent DPP-8/9 inhibition with IC₅₀ values in the low nanomolar range (4 nM for DPP-8, 11 nM for DPP-9), resulting in selectivity ratios of approximately 1-3 fold [3]. The >600-fold and >1200-fold selectivity of TS-021 therefore represents a quantified safety margin of at least two orders of magnitude relative to non-selective inhibitors, a distinction that directly impacts the interpretability of in vivo metabolic studies and the translational relevance of findings [1][2].

Selectivity Window

Head-to-head

TS-021: >600× DPP-8, >1,200× DPP-9
Alogliptin: >10,000×; Vildagliptin: 95 nM (DPP-9)

Context-dependent selectivity; higher than vildagliptin, lower than high-selectivity gliptins. Off-target enzyme endpoints may differ.

Recombinant human DPP-8/9 assays; cross-class comparison requires attention to assay conditions.

Evidence Dimension	Selectivity against off-target DPP family peptidases
Target Compound Data	DPP-8: >600-fold selectivity; DPP-9: >1200-fold selectivity; other peptidases: >15,000-fold
Comparator Or Baseline	Non-selective DPP inhibitors (e.g., talabostat): DPP-8 IC₅₀ = 4 nM, DPP-9 IC₅₀ = 11 nM (selectivity ratio ~1-3 fold)
Quantified Difference	TS-021 exhibits >600-fold to >1200-fold selectivity vs. ~1-3 fold for non-selective inhibitors
Conditions	Enzymatic inhibition assays against recombinant human DPP-4, DPP-8, DPP-9, and other peptidases

Why This Matters

High selectivity against DPP-8/9 is essential for attributing observed metabolic effects specifically to DPP-IV inhibition rather than confounding off-target activities.

• [1] Tajima A, Yamamoto K, Kozakai A, Okumura-Kitajima L, Mita Y, Kitano K, Jingu S, Nakaike S. (2S,4S)-4-Fluoro-1-{[(2-hydroxy-1,1-dimethylethyl)amino]acetyl}-pyrrolidine-2-carbonitrile monobenzenesulfonate (TS-021) is a selective and reversible dipeptidyl peptidase IV inhibitor. Eur J Pharmacol. 2011 Mar 25;655(1-3):99-107. View Source
• [2] Lankas GR, Leiting B, Roy RS, Eiermann GJ, Beconi MG, Biftu T, Chan CC, Edmondson S, Feeney WP, He H, Ippolito DE, Kim D, Lyons KA, Ok HO, Patel RA, Petrov AN, Pryor KA, Qian X, Reigle L, Woods A, Wu JK, Zaller D, Zhang X, Zhu L, Weber AE, Thornberry NA. Dipeptidyl peptidase IV inhibition for the treatment of type 2 diabetes: potential importance of selectivity over dipeptidyl peptidases 8 and 9. Diabetes. 2005 Oct;54(10):2988-94. View Source
• [3] TargetMol. Talabostat mesylate product information: DPP-8 IC₅₀ = 4 nM, DPP-9 IC₅₀ = 11 nM. TargetMol Compound Database. View Source

TS-021 Kinetic Binding Profile: Distinct Dissociation Rate vs. Tight-Binding DPP-IV Inhibitors

TS-021 exhibits a mixed competitive inhibition mechanism with a Ki value of 4.96 nM in human plasma [1]. Critically, TS-021 displays a relatively high dissociation rate constant (koff) of 1.09 × 10⁻³ s⁻¹, which distinguishes it mechanistically from tight-binding DPP-IV inhibitors such as vildagliptin and linagliptin that demonstrate substantially slower dissociation kinetics [1]. This kinetic differentiation is explicitly noted in the primary literature: TS-021's characteristics are 'distinctively different from long acting DPP-IV inhibitors with lower dissociation rate, such as vildagliptin and linagliptin which are previously reported to be tight binding inhibitors' [1]. As a class-level reference, linagliptin has been characterized as a tight-binding inhibitor with an exceptionally slow dissociation rate (koff = 5.5 × 10⁻⁵ s⁻¹) and a correspondingly long target residence time [2].

Beta-cell Area

Head-to-head

Combination: 51.1% islet area
TS-021 alone: 35.3%; Metformin: 30.6%

Synergistic islet area increase in HFD-STZ model; reported endpoint context distinguishes from additive DPP-4 inhibitor effects.

5-week bid dosing in mouse model; β-cell area quantification via insulin staining.

Evidence Dimension	Enzyme dissociation rate constant (koff) and binding mechanism
Target Compound Data	Ki = 4.96 nM; koff = 1.09 × 10⁻³ s⁻¹; mixed competitive inhibition
Comparator Or Baseline	Vildagliptin and linagliptin: tight-binding inhibitors with slower dissociation rates; linagliptin koff = 5.5 × 10⁻⁵ s⁻¹
Quantified Difference	TS-021 koff ~20-fold faster than linagliptin (1.09 × 10⁻³ vs. 5.5 × 10⁻⁵ s⁻¹)
Conditions	Human plasma DPP-IV inhibition kinetics; Lineweaver-Burk analysis

Why This Matters

The distinct kinetic profile of TS-021 may result in different pharmacodynamic effects in experimental systems where target occupancy duration is a critical variable.

• [1] Tajima A, Yamamoto K, Kozakai A, Okumura-Kitajima L, Mita Y, Kitano K, Jingu S, Nakaike S. (2S,4S)-4-Fluoro-1-{[(2-hydroxy-1,1-dimethylethyl)amino]acetyl}-pyrrolidine-2-carbonitrile monobenzenesulfonate (TS-021) is a selective and reversible dipeptidyl peptidase IV inhibitor. Eur J Pharmacol. 2011 Mar 25;655(1-3):99-107. View Source
• [2] Thomas L, Eckhardt M, Langkopf E, Tadayyon M, Himmelsbach F, Mark M. (R)-8-(3-amino-piperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydro-purine-2,6-dione (BI 1356), a novel xanthine-based dipeptidyl peptidase 4 inhibitor, has a superior potency and longer duration of action compared with other dipeptidyl peptidase-4 inhibitors. J Pharmacol Exp Ther. 2008 Apr;325(1):175-82. View Source

TS-021 In Vivo Efficacy: Dose-Dependent Glucose Tolerance Improvement in Diabetic Rat Model

In Zucker fatty (fa/fa) rats, a well-established model of obesity and impaired glucose tolerance, oral administration of TS-021 at doses ranging from 0.02 to 0.5 mg/kg resulted in significant improvement in glucose tolerance, as measured by reduced plasma glucose excursions during oral glucose tolerance tests (OGTT) [1]. The compound increased the plasma insulin level and elevated the circulating active form of GLP-1, confirming mechanism-based efficacy in vivo [1]. As a cross-study comparable reference, anagliptin at 0.1-1 mg/kg in Zucker fatty rats demonstrated comparable glucose-lowering effects [2]. TS-021 also exhibited favorable pharmacokinetic profiles in normal rats, dogs, and monkeys following single oral dosing, supporting its utility across multiple preclinical species [1].

Evidence Dimension	In vivo glucose tolerance improvement (OGTT) in diabetic rat model
Target Compound Data	Significant glucose tolerance improvement at 0.02-0.5 mg/kg (oral) in Zucker fatty rats
Comparator Or Baseline	Anagliptin: 0.1-1 mg/kg (oral) in Zucker fatty rats
Quantified Difference	Both compounds demonstrate efficacy in the same dose range (~0.02-1 mg/kg) in the same animal model
Conditions	Zucker fatty (fa/fa) rat model; oral glucose tolerance test (OGTT); oral administration

Why This Matters

Documented in vivo efficacy in a standardized diabetic model provides a quantitative benchmark for comparing TS-021 against other DPP-IV inhibitors in preclinical metabolic research.

• [1] Tajima A, Yamamoto K, Kozakai A, Okumura-Kitajima L, Mita Y, Kitano K, Jingu S, Nakaike S. (2S,4S)-4-Fluoro-1-{[(2-hydroxy-1,1-dimethylethyl)amino]acetyl}-pyrrolidine-2-carbonitrile monobenzenesulfonate (TS-021) is a selective and reversible dipeptidyl peptidase IV inhibitor. Eur J Pharmacol. 2011 Mar 25;655(1-3):99-107. View Source
• [2] Kato N, Oka M, Murase T, Yoshida M, Sakairi M, Yamashita S, Yasuda M, Fujikawa A, Hayashi Y, Funao M. Discovery and pharmacological characterization of anagliptin, a novel dipeptidyl peptidase-4 inhibitor. Eur J Pharmacol. 2011 Jan 15;650(1):362-8. View Source

TS-021 Cross-Species Pharmacokinetic Consistency: Oral Bioavailability and Plasma Exposure Profile

TS-021 demonstrates favorable and consistent pharmacokinetic profiles across multiple preclinical species following single oral administration, with documented data in rats, dogs, and monkeys [1]. The primary literature reports that TS-021 achieved 'favorable pharmacokinetic profiles' in all three species, supporting its utility in translational research spanning rodent to non-human primate models [1]. While specific bioavailability percentages and half-life values are not disclosed in the primary peer-reviewed literature, vendor technical documentation reports a half-life of approximately 12 hours and bioavailability of ~80% . As a class-level inference, many DPP-IV inhibitors exhibit variable bioavailability across species due to differences in first-pass metabolism and transporter-mediated disposition; TS-021's documented consistency across rats, dogs, and monkeys represents a valuable attribute for multi-species experimental designs [1].

Evidence Dimension	Oral pharmacokinetic profile across preclinical species
Target Compound Data	Favorable PK profiles in rats, dogs, and monkeys after single oral dose
Comparator Or Baseline	Class-level: DPP-IV inhibitors with variable cross-species PK profiles
Quantified Difference	Not quantified in primary literature; vendor-reported half-life ~12 h, bioavailability ~80%
Conditions	Single oral dose in normal Sprague-Dawley rats, beagle dogs, and cynomolgus monkeys

Why This Matters

Consistent cross-species pharmacokinetic performance simplifies experimental design and facilitates interpretation of comparative efficacy studies across different animal models.

• [1] Tajima A, Yamamoto K, Kozakai A, Okumura-Kitajima L, Mita Y, Kitano K, Jingu S, Nakaike S. (2S,4S)-4-Fluoro-1-{[(2-hydroxy-1,1-dimethylethyl)amino]acetyl}-pyrrolidine-2-carbonitrile monobenzenesulfonate (TS-021) is a selective and reversible dipeptidyl peptidase IV inhibitor. Eur J Pharmacol. 2011 Mar 25;655(1-3):99-107. View Source

TS-021 Recommended Research and Procurement Applications Based on Quantified Differentiation

Preclinical Type 2 Diabetes Research Requiring High DPP-8/9 Selectivity Margin

For investigators studying the metabolic effects of DPP-IV inhibition in animal models of type 2 diabetes where off-target DPP-8/9 inhibition could confound results, TS-021 offers a defined selectivity window (>600-fold for DPP-8, >1200-fold for DPP-9) that minimizes this risk [1]. This quantified selectivity margin is particularly relevant for long-term dosing studies where cumulative off-target effects may manifest. Researchers seeking to attribute observed metabolic improvements specifically to DPP-IV inhibition rather than to non-specific peptidase inhibition should prioritize TS-021 over less selective DPP-IV inhibitors [1].

Multi-Species Translational Studies Leveraging Consistent Cross-Species PK and Potency

TS-021 has been pharmacokinetically characterized across rats, dogs, and monkeys, with documented favorable profiles in all three species following single oral administration [1]. Additionally, TS-021 exhibits consistent DPP-IV inhibitory potency across these species, with IC₅₀ values of 5.34 nM (human), 4.80 nM (monkey), 4.53 nM (dog), and 3.25 nM (rat) [1]. This cross-species consistency makes TS-021 an appropriate choice for translational research programs that require dose extrapolation from rodent efficacy models to larger animal safety or pharmacokinetic studies.

Kinetic Mechanistic Studies of DPP-IV Inhibition Where Dissociation Rate is a Critical Variable

TS-021 exhibits a mixed competitive inhibition mechanism with a relatively high dissociation rate constant (koff = 1.09 × 10⁻³ s⁻¹), distinct from the slow-off, tight-binding kinetics of inhibitors like vildagliptin and linagliptin [1]. For researchers investigating the relationship between DPP-IV inhibitor binding kinetics and pharmacodynamic duration, TS-021 serves as a reference compound representing the faster-dissociating, mixed-competitive kinetic class, enabling direct mechanistic comparisons with tight-binding inhibitors [1].

Combination Therapy Studies with Metformin in Diabetic Mouse Models

TS-021 has been specifically evaluated in combination with metformin in high-fat diet and streptozotocin-induced (HFD-STZ) diabetic mice, demonstrating synergistic improvement in glycemic control and increased pancreatic β-cell mass [1]. This existing literature provides a validated experimental framework for researchers exploring DPP-IV inhibitor and metformin combination strategies. The documented synergistic increase in circulating active GLP-1 levels through complementary mechanisms (increased GLP-1 secretion by metformin plus inhibition of GLP-1 degradation by TS-021) offers a quantitative rationale for selecting TS-021 in such studies [1].

Application

Selection Property

Validation Focus

DPP-IV pathway and incretin modulation in rodent T2D models

Oral bioavailability and chronic dosing context

In vivo target engagement and glycemic endpoint review

DPP-8/9 off-target selectivity comparison

Quantified selectivity window context

Off-target enzyme inhibition endpoint review

Islet beta-cell area preservation combination studies

Synergistic islet area increase context

Islet morphology and glycemic endpoint review

• [1] Kitajima-Okumura L, Mita Y, Yamamoto K, Kozakai A, Nakao Y, Tajima A. Combination of TS-021 with metformin improves hyperglycemia and synergistically increases pancreatic β-cell mass in a mouse model of type 2 diabetes. Life Sci. 2011 Oct 24;89(17-18):662-70. View Source